Cas no 1806598-15-1 (1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one
• CAS No: 1806598-15-1
• MF: C₁₁H₁₁ClF₂O
• MW: 232.654249429703
• CID: 5005453
• Update Time: 2025-10-30

1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one

• Inchi： 1S/C11H11ClF2O/c1-7-2-3-8(5-9(15)6-12)10(4-7)11(13)14/h2-4,11H,5-6H2,1H3
• InChI Key： LYDXGARRNJYICJ-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one

Introduction to 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one (CAS No. 1806598-15-1) and Its Applications in Modern Chemical Biology

1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one, identified by the CAS number 1806598-15-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular innovation.

The molecular structure of 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one consists of a propan-2-one backbone substituted with a chloro group at the first carbon and a phenyl ring at the third carbon. The phenyl ring is further modified with a difluoromethyl group at the second position and a methyl group at the fourth position. This specific arrangement of functional groups imparts distinct chemical and biological characteristics, making the compound a versatile tool for synthetic chemistry and medicinal applications.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with enhanced metabolic stability and improved binding affinity to biological targets. The presence of both difluoromethyl and methyl substituents in 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one contributes to its favorable pharmacokinetic properties, which are critical for drug efficacy and safety. The chloro substituent, on the other hand, provides a reactive site for further functionalization, enabling chemists to design more complex derivatives with tailored biological activities.

One of the most compelling aspects of 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop intermediates for various therapeutic agents, including those targeting neurological disorders, inflammation, and cancer. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and improve binding interactions with biological receptors. This has led to its incorporation into numerous drug candidates that are currently undergoing preclinical evaluation.

Recent advancements in computational chemistry have further highlighted the significance of 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one as a key building block in drug design. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for generating molecules with high affinity for specific protein targets. By strategically modifying its functional groups, researchers can fine-tune its pharmacological profile to meet the demands of modern medicine. These computational insights have not only accelerated the discovery process but also provided new avenues for therapeutic intervention.

The versatility of 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one extends beyond its role as an intermediate in drug synthesis. It has also been explored as a precursor for materials with unique electronic and optical properties. The combination of electron-withdrawing and electron-donating groups in its structure allows it to participate in various organic reactions, making it a valuable reagent in synthetic organic chemistry. This adaptability underscores its importance as a multifunctional compound with broad applications across multiple scientific disciplines.

In conclusion, 1-Chloro-3-(2-(difluoromethyl)-4-methylphenyl)propan-2-one (CAS No. 1806598-15-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, coupled with its potential applications in drug development and material science, make it a compound of considerable interest. As research continues to uncover new ways to harness its properties, we can expect to see further innovations that will benefit both scientific understanding and medical practice.